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Compound of Interest

Compound Name: 1,3-Dioxolane-2,2-diethanol

Cat. No.: B1296863

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
1,3-Dioxolane-2,2-diethanol (CAS No: 5694-95-1). Due to the limited availability of specific
experimental data in publicly accessible literature, this guide also includes generalized

experimental protocols for determining key physical properties of liquid organic compounds.

Core Physical Properties

While specific experimentally determined quantitative physical properties for 1,3-Dioxolane-
2,2-diethanol are not readily available in the reviewed literature, the following information has
been compiled from various sources.
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Property Value Source
Molecular Formula C7H1404 [1]
Molecular Weight 162.18 g/mol [1]
CAS Number 5694-95-1 [1]
Appearance Colorless or light yellow liquid [1]

2-[2-(2-Hydroxyethyl)-[1]
Synonyms ) [1]
[2]dioxolan-2-yl]ethanol

Purity > 98% (NMR) [1]

The presence of hydroxyl
groups contributes to its
solubility in water and
Solubility compatibility with a range of
solvents.[1] Specific
gquantitative data is not

available.

Data not available in searched

Density ]
literature.
N ) Data not available in searched
Boiling Point )
literature.
_ _ Data not available in searched
Melting Point )
literature.
Applications

1,3-Dioxolane-2,2-diethanol is a versatile chemical compound with applications in several
industries:

o Pharmaceuticals: It is utilized as a building block in the synthesis of active pharmaceutical
ingredients (APIs) and can serve as a solvent or stabilizer in drug formulations.[1]
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o Cosmetics and Personal Care: Its moisturizing properties make it a valuable ingredient in
skincare products.[1]

o Textile Industry: Employed as a finishing agent, it can enhance the water repellency and
durability of fabrics.[1]

o Polymer Chemistry: It is used as a monomer in the synthesis of certain polymers.[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,3-
Dioxolane-2,2-diethanol are not available in the searched literature. However, the following
are standard methodologies for determining the key physical properties of a novel or
uncharacterized liquid organic compound.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination is simple distillation.

Apparatus:

e Round-bottom flask

« Distillation head (still head) with a port for a thermometer
o Condenser (Liebig, Graham, or Allihn)

e Receiving flask

e Heating mantle or oil bath

e Thermometer

 Boiling chips

Procedure:
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e A sample of the liquid is placed in the round-bottom flask along with a few boiling chips to
ensure smooth boiling.

» The distillation apparatus is assembled. The thermometer bulb should be positioned so that
the top of the bulb is level with the bottom of the side-arm of the distillation head.

o Cooling water is circulated through the condenser.

o The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase.

e The boiling point is recorded as the temperature at which the vapor is in equilibrium with the
liquid, observed as a stable temperature at which the liquid is distilling and condensing in the
condenser.

Determination of Density (Pychometer Method)

Density is the mass per unit volume of a substance. A pycnometer (specific gravity bottle) is
used for precise measurement.

Apparatus:

e Pycnometer of a known volume

e Analytical balance

o Constant temperature bath

Procedure:

o The empty pycnometer is cleaned, dried, and its mass is accurately weighed (ma).

e The pycnometer is filled with the sample liquid, ensuring no air bubbles are present, and
placed in a constant temperature bath until it reaches thermal equilibrium.

e The pycnometer is removed, carefully dried on the outside, and its mass is weighed again
(m2).
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e The mass of the liquid is calculated (mz - m1).

e The density (p) is calculated using the formula: p = (m2 - m1) / V, where V is the volume of
the pycnometer.

Synthesis Pathway

While a specific, detailed synthesis protocol for 1,3-Dioxolane-2,2-diethanol was not found in
the literature, a plausible synthetic route involves the ketalization of a suitable ketone with a
diol. The general reaction for the formation of a dioxolane from a ketone and ethylene glycol is
a well-established organic transformation.

3,3-Dihydroxy-2-pentanone
(Hypothetical Ketone Precursor)

Ethylene Glycol 1,3-Dioxolane-2,2-diethanol

Acid Catalyst
(e.g., p-TsOH)

catalysis

Click to download full resolution via product page

Caption: Plausible synthesis of 1,3-Dioxolane-2,2-diethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.1,3-Dioxolane | C3H602 | CID 12586 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-depth Technical Guide: 1,3-Dioxolane-2,2-diethanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296863#1-3-dioxolane-2-2-diethanol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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